Cas no 2171909-66-1 (4-methyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one)

• Product Name: 4-methyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one
• CAS No: 2171909-66-1
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 6541102
• PubChem ID: 165587598
• Update Time: 2025-07-19

4-methyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one
• 2171909-66-1
• EN300-1591655

• Inchi： 1S/C9H13N3O/c1-9(5-8(13)10-6-9)7-3-4-12(2)11-7/h3-4H,5-6H2,1-2H3,(H,10,13)
• InChI Key： QSRPROARALYLNO-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C2C=CN(C)N=2)CN1

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.9Ų

Additional information on 4-methyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one

Research Brief on 4-methyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one (CAS: 2171909-66-1): Recent Advances and Applications

The compound 4-methyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one (CAS: 2171909-66-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold, characterized by its pyrrolidin-2-one core and pyrazole substituent, exhibits promising pharmacological properties, making it a subject of intense investigation for drug discovery and development. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents targeting various diseases, including neurological disorders, inflammatory conditions, and oncology.

One of the most notable advancements in the research of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in cancer and other proliferative diseases. Researchers have synthesized derivatives of 4-methyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one to evaluate their inhibitory activity against specific kinases, such as JAK (Janus kinase) and PI3K (phosphoinositide 3-kinase). Preliminary results indicate that certain derivatives exhibit potent and selective inhibition, suggesting their potential as lead compounds for further optimization.

In addition to its role in kinase inhibition, this compound has also been investigated for its neuroprotective properties. Recent in vitro and in vivo studies have demonstrated that derivatives of 4-methyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one can modulate neurotransmitter systems, particularly those involving glutamate and GABA. These findings open new avenues for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's, where excitotoxicity and neurotransmitter imbalance are key pathological features.

The synthetic routes to 4-methyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one have also been a focus of recent research. Novel methodologies employing catalytic asymmetric synthesis and green chemistry principles have been developed to improve yield, enantioselectivity, and sustainability. For instance, a recent publication highlighted the use of organocatalysts to achieve high enantiomeric excess in the synthesis of this compound, which is crucial for its application in chiral drug development.

Pharmacokinetic and toxicological studies of 4-methyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one and its derivatives are currently underway to assess their suitability for clinical development. Early data suggest favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with low toxicity observed in preclinical models. These findings underscore the compound's potential as a viable candidate for further drug development.

In conclusion, 4-methyl-4-(1-methyl-1H-pyrazol-3-yl)pyrrolidin-2-one (CAS: 2171909-66-1) represents a versatile and pharmacologically promising scaffold in modern drug discovery. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new opportunities for its use. Future studies will likely focus on optimizing its derivatives for enhanced efficacy, selectivity, and safety, paving the way for its eventual translation into clinical therapeutics.